3-Bromo-9-(4-bromophenyl)-9H-carbazole
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Description
3-Bromo-9-(4-bromophenyl)-9H-carbazole is a useful research compound. Its molecular formula is C18H11Br2N and its molecular weight is 401.1 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Luminescence and Structural Analysis
- Synthesis and Characterization : Biphenyl carbazole derivatives, including 3-Bromo-9-(4-bromophenyl)-9H-carbazole, have been synthesized and characterized for their crystal structures, luminescence, and thermal properties. These compounds exhibit high thermal stabilities and are characterized by distinct luminescence properties, as demonstrated in a study that analyzed their UV-Vis spectra, elemental analyses, and single-crystal X-ray diffraction (Tang et al., 2021).
Material Sciences and Organic Electronics
Electrochromic Polymers : Carbazole derivatives, including this compound, have been used in the synthesis of electrochromic polymers. These polymers exhibit high coloration efficiency and are promising for applications in electrochromic materials due to their good solubility, film-forming ability, and thermal stability (Zhang et al., 2019).
Blue Light Emitters : Research has explored the use of carbazole derivatives for the development of organic blue light emitters. These compounds, when modified with bromo and other substituents, demonstrate potential for use in organic light-emitting diodes (OLEDs) (Li et al., 2022).
Data Storage Devices : Novel asymmetric diamines derived from carbazole, including this compound, have been used to create tristable electrical conductivity switching in polyimides. These materials exhibit memory effects and are promising for applications in data storage devices due to their excellent solubility and thermal stability (Zhao et al., 2016).
Biological and Environmental Studies
Molecular Docking for Toxicity Prediction : Molecular docking studies involving polyhalogenated carbazoles, including 3-Bromo variants, have been used to predict their potential toxicity as endocrine disruptors. Such studies are crucial for understanding the environmental and health impacts of these compounds (Armas & Apodaca, 2022).
Antimicrobial Activities : Carbazole derivatives have been investigated for their antimicrobial properties. This research is significant in the context of developing new pharmaceuticals and understanding the biological activities of these compounds (Salih et al., 2016).
Properties
IUPAC Name |
3-bromo-9-(4-bromophenyl)carbazole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11Br2N/c19-12-5-8-14(9-6-12)21-17-4-2-1-3-15(17)16-11-13(20)7-10-18(16)21/h1-11H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUNLPNWEQKBULG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(N2C4=CC=C(C=C4)Br)C=CC(=C3)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11Br2N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.1 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1226860-66-7 |
Source
|
Record name | 3-Bromo-9-(4-bromophenyl)-9H-carbazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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